![molecular formula C21H17BrN2O3S B3676412 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide](/img/structure/B3676412.png)
3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide
Overview
Description
3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide, also known as BPPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry. This compound is a member of the acrylamide family and has been found to exhibit various biological activities, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and the modulation of various signaling pathways. 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide has been found to modulate the activity of various signaling pathways, such as the nuclear factor-kappa B (NF-κB) pathway, which is involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide has been found to exhibit various biochemical and physiological effects, including the inhibition of inflammatory mediators, the modulation of immune responses, and the induction of apoptosis in cancer cells. Additionally, 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide has been shown to inhibit the replication of certain viruses, such as the human immunodeficiency virus (HIV).
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide in lab experiments is its ability to exhibit various biological activities, making it a versatile compound for studying different biological processes. Additionally, 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide has been found to be relatively stable and easy to synthesize, making it a cost-effective option for research. However, one of the limitations of using 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for the research on 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide. One potential direction is the development of 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide-based drugs for the treatment of inflammatory diseases, such as arthritis and inflammatory bowel disease. Additionally, 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide may have potential applications in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells. Further research is also needed to fully understand the mechanism of action of 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide and its potential applications in different fields of medicine.
Scientific Research Applications
3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. Additionally, 3-(4-bromophenyl)-2-(phenylsulfonyl)-N-(3-pyridinylmethyl)acrylamide has been shown to inhibit the activity of certain enzymes, making it a potential candidate for the development of enzyme inhibitors.
properties
IUPAC Name |
(E)-2-(benzenesulfonyl)-3-(4-bromophenyl)-N-(pyridin-3-ylmethyl)prop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17BrN2O3S/c22-18-10-8-16(9-11-18)13-20(28(26,27)19-6-2-1-3-7-19)21(25)24-15-17-5-4-12-23-14-17/h1-14H,15H2,(H,24,25)/b20-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUHWCCKBWYIXPE-DEDYPNTBSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C(=CC2=CC=C(C=C2)Br)C(=O)NCC3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)S(=O)(=O)/C(=C/C2=CC=C(C=C2)Br)/C(=O)NCC3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17BrN2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.